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Compound of Interest

Compound Name: Rubifolic acid

Cat. No.: B14750776

Essential Safety and Handling Guide for Rubifolic
Acid

Disclaimer: Information regarding the specific hazards and handling of Rubifolic acid is
limited. This guide is based on general safety protocols for handling powdered organic acids. It
Is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and conduct a thorough risk assessment before commencing any work with this
substance.

Immediate Safety and Logistical Information

Rubifolic acid is a triterpenoid compound, appearing as a powder.[1][2] While specific toxicity
data is not readily available, it should be handled with care to minimize exposure. As an acid, it
has the potential to cause irritation upon contact with skin, eyes, and the respiratory tract.

Key Physical and Chemical Properties:
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Property Value

CAS Number 80489-65-2[1][2][3][4]

Molecular Formula C30H4804[1][2][31[4]

Molecular Weight 472.7 g/mol [1][2]

Appearance Powder[1]

Boiling Point 592.9 + 50.0 °C (Predicted)[2][3]
Density 1.14 + 0.1 g/cm3 (Predicted)[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to ensure personal safety when handling Rubifolic
acid. The following table outlines the recommended PPE for various routes of exposure.
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Route of Exposure

Required PPE

Rationale

Dermal (Skin)

- Lab Coat: Standard, fully
buttoned lab coat.[5] - Gloves:
Nitrile or butyl rubber gloves
are recommended for handling
acids.[6][7] Ensure gloves are
inspected for integrity before

each use.

Prevents incidental skin
contact with the powdered
acid. Provides a barrier against

chemical splashes.

Ocular (Eyes)

- Safety Goggles: Chemical
splash goggles are mandatory.
[8][9] - Face Shield: To be worn
in conjunction with goggles
when there is a significant risk
of splashing or dust

generation.[6][8]

Protects eyes from dust
particles and potential
splashes of any solutions
containing Rubifolic acid.
Offers full-face protection from

splashes.

Inhalation

- Fume Hood: All handling of
powdered Rubifolic acid
should be conducted within a
certified chemical fume hood to
minimize inhalation of dust.[10]
- Respirator: In the absence of
a fume hood or in situations
with a high potential for dust
generation, a respirator with an
appropriate acid gas cartridge
may be necessary.[6][7] A
proper fit test is crucial for

respirator effectiveness.[6]

Prevents inhalation of airborne
powder, which can cause
respiratory irritation. Provides
respiratory protection in high-

exposure scenarios.

Operational Plans
Handling Protocol

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Designate a specific area for handling Rubifolic acid, preferably within a chemical
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fume hood.[10]

o Weighing and Transfer:
o Perform all weighing and transfer operations within a fume hood to control dust.

o Use a spatula or other appropriate tool to handle the powder. Avoid scooping with weigh
paper, which can generate dust.

o Close the container lid immediately after use to prevent the powder from becoming
airborne.

e Dissolving:
o If preparing a solution, add the Rubifolic acid powder slowly to the solvent.
o Stir gently to avoid splashing.
e Post-Handling:
o Thoroughly clean the work area after handling is complete.
o Remove gloves and wash hands thoroughly with soap and water.

Disposal Plans

Proper disposal of Rubifolic acid and any associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection
e Solid Waste:

o Collect any solid Rubifolic acid waste, including contaminated weigh boats and paper
towels, in a clearly labeled, sealed, and leak-proof container.[11]

o Label the container as "Waste Rubifolic acid".[11]

e Liquid Waste:
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o If a solvent is used, the first rinse of any glassware should be collected as chemical waste.
[11]

o Neutralize acidic solutions by slowly adding a suitable base, such as sodium bicarbonate,
until the pH is neutral (pH 7).[12][13]

o Collect the neutralized solution in a labeled, corrosion-resistant container.[12][13]

o Empty Containers:

o Thoroughly rinse empty containers with a suitable solvent. The first rinse should be
collected as chemical waste.[11]

o Subsequent rinses can be disposed of according to your institution's guidelines.[11]

o Deface the original label before disposing of the clean container.[11]

Storage and Final Disposal

» Store all waste containers in a designated, well-ventilated chemical waste accumulation
area, away from incompatible materials.[11][12]

» Arrange for pickup and disposal through your institution's EHS department or a licensed
chemical waste contractor.[11]

Visual Guide to PPE Selection
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Personal Protective Equipment
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Caption: PPE selection workflow for handling Rubifolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14750776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

